![molecular formula C16H19NO3 B7461252 [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone](/img/structure/B7461252.png)
[3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone is a novel compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience. The compound is a benzofuran derivative and belongs to the class of piperidinyl ketones.
Mechanism of Action
The mechanism of action of [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone is not yet fully understood. However, it has been suggested that the compound acts as a modulator of neurotransmitter release and reuptake. Additionally, this compound has been shown to interact with various receptors in the brain, including dopamine and serotonin receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. The compound has been shown to increase levels of dopamine and serotonin in the brain, which may contribute to its potential as a treatment for neurological disorders. Additionally, this compound has been shown to have analgesic effects, which may be useful in the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the advantages of [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone is that it can be easily synthesized in the laboratory. Additionally, the compound has been shown to have low toxicity levels in preclinical studies. However, one limitation of this compound is that its mechanism of action is not yet fully understood, which may make it difficult to develop as a therapeutic agent.
Future Directions
There are several future directions for research on [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone. One area of interest is the compound's potential as a treatment for neurological disorders, including Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential as a pain reliever. Finally, this compound may have potential applications in other fields, including drug discovery and chemical biology.
Synthesis Methods
The synthesis of [3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone involves a multi-step process that requires expertise in organic chemistry. The first step involves the synthesis of 3-(methoxymethyl)-1-benzofuran-2-carbaldehyde, which is then reacted with piperidine and a reducing agent to form the final product. This synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
[3-(Methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone has been studied extensively for its potential applications in medicinal chemistry and neuroscience. The compound has shown promising results in preclinical studies as a potential treatment for various neurological disorders, including Parkinson's disease and Alzheimer's disease. Additionally, this compound has been investigated for its potential as a pain reliever.
properties
IUPAC Name |
[3-(methoxymethyl)-1-benzofuran-2-yl]-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c1-19-11-13-12-7-3-4-8-14(12)20-15(13)16(18)17-9-5-2-6-10-17/h3-4,7-8H,2,5-6,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIXNJIBTRQVWFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=C(OC2=CC=CC=C21)C(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.